(4-(2,5-dimethylphenyl)piperazin-1-yl)(6-((tetrahydro-2H-pyran-4-yl)methoxy)pyridin-3-yl)methanone

• IUPAC Name: [4-(2,5-dimethylphenyl)piperazin-1-yl]-[6-(oxan-4-ylmethoxy)pyridin-3-yl]methanone
• InChI: InChI=1S/C24H31N3O3/c1-18-3-4-19(2)22(15-18)26-9-11-27(12-10-26)24(28)21-5-6-23(25-16-21)30-17-20-7-13-29-14-8-20/h3-6,15-16,20H,7-14,17H2,1-2H3
• InChI Key: FHYMRFRQVNEABE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)N2CCN(CC2)C(=O)C3=CN=C(C=C3)OCC4CCOCC4
• Molecular Formula: C24H31N3O3
• Molecular Weight: 409.5 g/mol
• CAS No.: 2034448-55-8

Description

The compound is a complex organic molecule, likely used in the field of medicinal chemistry. It contains several functional groups, including a piperazine ring, a pyridine ring, and a tetrahydro-2H-pyran ring.

Synthesis Analysis

The synthesis of similar compounds often involves the reaction of the corresponding amines and acids or acid derivatives to form the amide bond. The exact synthesis would depend on the availability of the starting materials and the desired route of synthesis.

Molecular Structure Analysis

The molecular structure of similar compounds can be analyzed using techniques such as X-ray crystallography, NMR spectroscopy, and computational methods. These techniques can provide information on the 3D structure of the molecule and its electronic properties.

Chemical Reactions Analysis

The chemical reactions involving similar compounds can be studied using various spectroscopic techniques. The reactivity of the compound would depend on the functional groups present and the conditions of the reaction.

Physical and Chemical Properties Analysis

The physical and chemical properties of similar compounds can be analyzed using various techniques. These might include determining its solubility, melting point, boiling point, and stability under various conditions.

Scientific Research Applications

Molecular Interaction and Pharmacophore Models

Research on compounds with structural elements similar to the query compound has been focused on understanding their molecular interactions with specific receptors, such as the CB1 cannabinoid receptor. For example, studies on compounds like N-(piperidin-1-yl)-5-(4-chlorophenyl)-1-(2,4-dichlorophenyl)-4-methyl-1H-pyrazole-3-carboxamide (SR141716; 1) reveal insights into how these molecules interact with their target receptors through conformational analysis and the development of pharmacophore models. Such studies are pivotal in drug design, highlighting the compound's potential in medical research, particularly in the development of receptor-specific drugs (Shim et al., 2002).

Syntheses and Chemical Reactions

Research into the synthesis and reactions of related heterocyclic compounds, like isoxazoles and pyridine derivatives, provides valuable insights into chemical methodologies that could be applied to the compound . For instance, studies on the ring-opening reactions of tetrahydro-4-oxoisoxazolo[2,3-a]pyridinium salts under the influence of tertiary amines demonstrate the versatility of these reactions in synthesizing complex molecules (Jones & Phipps, 1976). Such knowledge is essential for devising synthetic routes for new compounds with potential applications in medicinal chemistry and other fields.

Antimicrobial and Anticancer Activity

Several studies have focused on the antimicrobial and anticancer activities of pyridine derivatives and related heterocyclic compounds. These works underscore the significant potential of such molecules in therapeutic applications. For example, the synthesis and evaluation of new pyridine derivatives for their in vitro antimicrobial activity against various bacterial and fungal strains suggest the role of structural analogs in combating infectious diseases (Patel, Agravat, & Shaikh, 2011). Similarly, novel pyrazole derivatives with potential antimicrobial and anticancer agents have been synthesized, demonstrating the broad spectrum of biological activities that such compounds can exhibit (Hafez, El-Gazzar, & Al-Hussain, 2016).

Mechanism of Action

The mechanism of action of similar compounds often involves binding to a specific receptor or enzyme in the body. The piperazine ring, for example, is a common feature in drugs that act on the central nervous system.

Safety and Hazards

The safety and hazards associated with similar compounds would depend on their specific chemical structure and properties. It’s important to handle all chemicals with appropriate safety precautions.

Future Directions

The future research on similar compounds could involve the development of new synthetic routes, studying their biological activity, and optimizing their properties for use as pharmaceuticals.